Cas no 123332-33-2 (1-Naphthalenol,2,6-dibutyl-4-methoxy-, 1-acetate)

• Product Name: 1-Naphthalenol,2,6-dibutyl-4-methoxy-, 1-acetate
• CAS No: 123332-33-2
• MF: C₂₁H₂₈O₃
• MW: 328.445226669312
• CID: 203426
• PubChem ID: 183631
• Update Time: 2025-04-19

1-Naphthalenol,2,6-dibutyl-4-methoxy-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol,2,6-dibutyl-4-methoxy-, 1-acetate
• 1-naphthalenol, 2,6-dibutyl-4-methoxy-, acetate
• (2,6-dibutyl-4-methoxynaphthalen-1-yl) acetate
• CHEMBL166137
• DTXSID00153964
• 123332-33-2

• Inchi： 1S/C21H28O3/c1-5-7-9-16-11-12-18-19(13-16)20(23-4)14-17(10-8-6-2)21(18)24-15(3)22/h11-14H,5-10H2,1-4H3
• InChI Key： PWGJSDGHEMNEKH-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C2C=CC(=CC=2C(=CC=1CCCC)OC)CCCC

Computed Properties

• Exact Mass: 328.20394
• Monoisotopic Mass: 328.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.036
• Boiling Point: 464.4°Cat760mmHg
• Flash Point: 199.6°C
• Refractive Index: 1.542
• PSA: 35.53